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Compound of Interest

Compound Name: 2,4-Xylidine-D6

Cat. No.: B15136332

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling procedures for 2,4-Xylidine-D6 (CAS No. 1071170-27-8).[1][2][3] While specific
safety data for the deuterated compound is limited, the information presented here is based on
the well-documented profile of its non-deuterated analogue, 2,4-Xylidine (CAS No. 95-68-1),
and serves as a critical resource for ensuring laboratory safety.[4][5][6] 2,4-Xylidine-D6 is a
labeled form of 2,4-Xylidine, an aniline-derived reagent utilized in the synthesis of various
compounds, including antiarrhythmics and anticonvulsants.[1][2]

Core Safety and Hazard Information

2,4-Xylidine is classified as a hazardous substance with significant health risks. It is toxic if
swallowed, in contact with skin, or if inhaled.[4][7] It may cause damage to organs through
prolonged or repeated exposure and is suspected of causing cancer.[4][8] The substance is
also toxic to aquatic life with long-lasting effects.[4][7]

Hazard Statements Summary:
o H301/H311/H331: Toxic if swallowed, in contact with skin, or if inhaled.[7]
e H373: May cause damage to organs through prolonged or repeated exposure.[4][7]

e H411: Toxic to aquatic life with long lasting effects.[4][7]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15136332?utm_src=pdf-interest
https://www.benchchem.com/product/b15136332?utm_src=pdf-body
https://cymitquimica.com/products/TR-X749692/24-xylidine-d6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72729834.htm
https://www.lgcstandards.com/KG/en/2-4-Xylidine-d6/p/TRC-X749692?queryID=de3af0336aae2fd487c44d616c72b019
http://www.chemsynth.co.in/documents/agro-intermediates/MSDS%202%204%20xylidine.pdf
https://www.fishersci.com/store/msds?partNumber=AC148570010&productDescription=2+4-DIMETHYLANILINE+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethylaniline
https://www.benchchem.com/product/b15136332?utm_src=pdf-body
https://cymitquimica.com/products/TR-X749692/24-xylidine-d6/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72729834.htm
http://www.chemsynth.co.in/documents/agro-intermediates/MSDS%202%204%20xylidine.pdf
https://www.godeepak.com/wp-content/uploads/2020/12/24-Xylidine-SDS-Feb-2021.pdf
http://www.chemsynth.co.in/documents/agro-intermediates/MSDS%202%204%20xylidine.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/d146005
http://www.chemsynth.co.in/documents/agro-intermediates/MSDS%202%204%20xylidine.pdf
https://www.godeepak.com/wp-content/uploads/2020/12/24-Xylidine-SDS-Feb-2021.pdf
https://www.godeepak.com/wp-content/uploads/2020/12/24-Xylidine-SDS-Feb-2021.pdf
http://www.chemsynth.co.in/documents/agro-intermediates/MSDS%202%204%20xylidine.pdf
https://www.godeepak.com/wp-content/uploads/2020/12/24-Xylidine-SDS-Feb-2021.pdf
http://www.chemsynth.co.in/documents/agro-intermediates/MSDS%202%204%20xylidine.pdf
https://www.godeepak.com/wp-content/uploads/2020/12/24-Xylidine-SDS-Feb-2021.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e H351: Suspected of causing cancer.[8]

e H227: Combustible liquid.[8]

e H315: Causes skin irritation.[8]

o H319: Causes serious eye irritation.[3]

o H335: May cause respiratory irritation.[8]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2,4-Xylidine is fundamental to its safe

handling and storage.

Property Value Source

Molecular Formula CsDsHsN [1][3]

Molecular Weight 127.22 g/mol [11[3]
Clear, pale yellow liquid that

Appearance may darken to reddish-brown [6][9][10]

on exposure to air.

Boiling Point 214 °C (417 °F) [819]
Melting Point -16 °C (3.2 °F) 9]
Flash Point 98 °C (208 °F) - closed cup [4]
Density 0.984 g/cms3 at 25 °C (77 °F) [8]

Will likely be mobile in the

Solubility environment due to its water [7]
solubility.
log Pow 1.96 (at 25 °C, pH 6.8) [8]

Toxicological Data
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The toxicological profile of 2,4-Xylidine indicates significant health hazards. Absorption into the
body can lead to the formation of methemoglobin, causing cyanosis, with a possible delayed
onset of 2 to 4 hours.[7][11]

Endpoint Value Species Source
LD50 Oral 467 mg/kg Rat [4]
LC50 Inhalation 149 ppm/7hr Mouse [10]

_ Leuciscus idus
LC50 Aquatic 196 mg/l - 48 h [7]
melanotus (Ide)

) Daphnia magna
EC50 Aquatic 9.9mg/l-48 h [4]
(Water flea)

Carcinogenicity: 2,4-Xylidine is classified by IARC as Group 3: Not classifiable as to its
carcinogenicity to humans.[4] However, it is suspected of causing cancer.[8]

Experimental Protocols: Safe Handling and
Emergency Procedures

While specific experimental protocols for research applications are beyond the scope of a
safety data sheet, this section outlines the critical procedures for the safe handling and
management of 2,4-Xylidine-D6 in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling this chemical. The following
PPE is recommended:

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.
A full-face supplied air respirator is recommended if it is the sole means of protection.[4][5]

« Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove
removal technique to avoid skin contact.[7][11]
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Eye Protection: Use safety glasses with side-shields or goggles conforming to OSHA's eye
and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

[6]

Handling and Storage

Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[5][7]
Avoid contact with skin, eyes, and clothing, and avoid inhalation of vapor or mist.[4][7] Keep
away from open flames, hot surfaces, and sources of ignition.[5][7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5][7] Store
away from incompatible materials such as acids, halogens, acid anhydrides, and strong
oxidants.[5][6]

Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel to safe areas.[4]

Ventilate: Ensure adequate ventilation.[4]

Eliminate Ignition Sources: Remove all sources of ignition.[5][7]

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[4]

Clean-up: Soak up with inert absorbent material (e.g., sand, silica gel, universal binder) and
dispose of as hazardous waste in suitable, closed containers.[4][7]

First-Aid Measures

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[4]
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» Skin Contact: Wash off with soap and plenty of water. Take the victim immediately to the
hospital.[4][7]

e Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[4][7]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[7][11]

Visualizing Safe Handling Workflows

The following diagrams illustrate the logical workflows for handling and responding to
emergencies involving 2,4-Xylidine-D6.
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General Handling Workflow for 2,4-Xylidine-D6
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Caption: General Handling Workflow for 2,4-Xylidine-D6
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Emergency Response Workflow for 2,4-Xylidine-D6 Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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